Cas no 57013-09-9 (1-(chloroacetyl)imidazolidin-2-one)

• Product Name: 1-(chloroacetyl)imidazolidin-2-one
• CAS No: 57013-09-9
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• CID: 946339
• PubChem ID: 1087836
• Update Time: 2025-11-02

1-(chloroacetyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-(chloroacetyl)- (6CI,9CI)
• 1-(2-Chloro-acetyl)-imidazolidin-2-one
• 2-imidazolidinone, 1-(chloroacetyl)-
• 1-(2-chloroacetyl)imidazolidin-2-one
• A913137
• VS-09849
• Z57042022
• AKOS000303215
• DB-270523
• 1-(chloroacetyl)imidazolidin-2-one
• BBL030499
• MFCD06363490
• SCHEMBL11800753
• G30297
• 57013-09-9
• EN300-11188
• STK802254
• CS-0222599

• MDL： MFCD06363490
• Inchi： 1S/C5H7ClN2O2/c6-3-4(9)8-2-1-7-5(8)10/h1-3H2,(H,7,10)
• InChI Key： GZQIJKIKCCPGKH-UHFFFAOYSA-N
• SMILES： ClCC(N1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 162.0196052g/mol
• Monoisotopic Mass: 162.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Ureides

Additional information on 1-(chloroacetyl)imidazolidin-2-one

Recent Advances in the Study of 1-(Chloroacetyl)imidazolidin-2-one (CAS: 57013-09-9) in Chemical Biology and Pharmaceutical Research

1-(Chloroacetyl)imidazolidin-2-one (CAS: 57013-09-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its reactive chloroacetyl group and imidazolidin-2-one core, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable advancements in the research of 1-(chloroacetyl)imidazolidin-2-one is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the development of kinase inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's ability to form stable covalent bonds with target proteins, thereby enhancing the potency and selectivity of the resulting inhibitors.

In addition to its applications in drug discovery, 1-(chloroacetyl)imidazolidin-2-one has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a tool for protein labeling and modification, leveraging its reactive chloroacetyl group to introduce specific functional groups into biomolecules. A recent preprint on bioRxiv detailed a novel methodology for site-specific protein modification using 1-(chloroacetyl)imidazolidin-2-one, which could pave the way for advanced bioconjugation techniques in therapeutic and diagnostic applications.

The safety and pharmacokinetic properties of 1-(chloroacetyl)imidazolidin-2-one have also been a focus of recent research. A 2024 study in *Toxicology and Applied Pharmacology* evaluated the compound's toxicity profile and metabolic stability, providing valuable insights for its use in preclinical development. The findings suggested that while the compound exhibits moderate reactivity, its derivatives can be optimized to improve safety and efficacy profiles.

Looking ahead, the continued exploration of 1-(chloroacetyl)imidazolidin-2-one holds great promise for the pharmaceutical and chemical biology communities. Its unique chemical properties and versatility make it a valuable asset in the design of next-generation therapeutics and research tools. Future studies are expected to further elucidate its mechanisms of action and expand its applications in targeted drug delivery and precision medicine.